![molecular formula C17H15Br2N5O B2389845 5-amino-N-(4-bromo-3-methylphenyl)-1-(4-bromobenzyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 899973-39-8](/img/structure/B2389845.png)
5-amino-N-(4-bromo-3-methylphenyl)-1-(4-bromobenzyl)-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-amino-N-(4-bromo-3-methylphenyl)-1-(4-bromobenzyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H15Br2N5O and its molecular weight is 465.149. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Antimicrobial Activities : Triazole derivatives, such as those synthesized from various ester ethoxycarbonylhydrazones, have demonstrated good or moderate antimicrobial activities against a range of microorganisms. This highlights the potential of triazole compounds in developing new antimicrobial agents (Bektaş et al., 2007).
Anticancer Evaluation : Some triazole derivatives have been evaluated for their anticancer activity against a panel of cancer types, including non-small cell lung, colon, breast, and ovarian cancers, among others. These studies underline the significance of triazole compounds in cancer research (Bekircan et al., 2008).
Chemical Synthesis
Peptidomimetics and Biologically Active Compounds : The chemistry of 5-amino-1,2,3-triazole-4-carboxylic acid, a related structure, allows for the preparation of peptidomimetics or biologically active compounds based on the triazole scaffold. A protocol using ruthenium-catalyzed cycloaddition has been developed to synthesize protected versions of this amino acid, overcoming challenges related to the Dimroth rearrangement (Ferrini et al., 2015).
Chemical Structure and Properties
Crystal Structure Analysis : Research on the crystal structure of related compounds, such as 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, provides valuable information on the molecular configuration that can be crucial for understanding the activity and synthesis of similar triazole compounds (Hao et al., 2017).
properties
IUPAC Name |
5-amino-N-(4-bromo-3-methylphenyl)-1-[(4-bromophenyl)methyl]triazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15Br2N5O/c1-10-8-13(6-7-14(10)19)21-17(25)15-16(20)24(23-22-15)9-11-2-4-12(18)5-3-11/h2-8H,9,20H2,1H3,(H,21,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSSBRUHVGXOZSZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2=C(N(N=N2)CC3=CC=C(C=C3)Br)N)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15Br2N5O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.1 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.